Chromium(6+)

• IUPAC Name: chromium(6+)
• InChI: InChI=1S/Cr/q+6
• InChI Key: JOPOVCBBYLSVDA-UHFFFAOYSA-N
• Canonical SMILES: [Cr+6]
• Molecular Formula: Cr+6
• DSSTOX Substance ID: DTXSID7023982
• Molecular Weight: 51.996 g/mol
• CAS RN: 18540-29-9

Description

Chromium(6+), also known as hexavalent chromium, is a highly oxidizing form of chromium that is a significant environmental threat due to its toxicity and carcinogenic properties. It is commonly found in various industrial processes and can contaminate water and soil, leading to adverse health effects in humans and animals . Chromium in its hexavalent state is usually associated with oxygen, forming compounds like chromate [CrO4]2−, which are characterized by their strong oxidizing nature and their ability to form stable structures in certain environments .

Synthesis Analysis

The synthesis of chromium complexes can be achieved under specific conditions, such as solvothermal methods. For instance, a chromium-antimony–sulfide complex was synthesized using CrCl3•6H2O, Sb2S3, and S in the presence of triethylenetetramine at 433 K . This demonstrates the versatility of chromium in forming various coordination compounds under controlled conditions.

Molecular Structure Analysis

Chromium(6+) typically forms tetrahedral [CrO4]2− ions in its compounds. However, chromium can exist in several oxidation states, each with distinct coordination geometries. For example, Cr3+ ions often exhibit octahedral coordination with oxygen, while Cr6+ ions form tetrahedral coordination . The molecular structure of chromium compounds can vary significantly, influencing their physical and chemical properties .

Chemical Reactions Analysis

Hexavalent chromium is a strong oxidant, which makes it reactive in various chemical reactions. It has been traditionally used in organic synthesis, but concerns over metal waste have reduced its use as a stoichiometric oxidant . The reactivity of chromium compounds is highly dependent on their oxidation state and the surrounding environmental conditions, such as pH and redox potential .

Physical and Chemical Properties Analysis

Chromium(6+) compounds, such as chromates, are known for their vivid colors and strong oxidizing properties. The physical and chemical properties of chromium compounds are influenced by factors like coordination geometry and the nature of their ligands. For example, the crystal structure of a basic chromium acetate compound shows a complex cation with three chromium atoms linked to a central oxygen atom, each chromium atom being octahedrally coordinated . The electrical, optical, and magnetic properties of chromium-substituted nanoferrites also demonstrate the impact of chromium's oxidation state on material properties .

Relevant Case Studies

Case studies involving chromium(6+) often focus on its environmental impact and the health risks associated with its exposure. For instance, chromium contamination in water and soil has been extensively studied, highlighting the need for effective remediation strategies to mitigate its toxic effects . Additionally, the role of chromium in biological systems, such as its essentiality for proper carbohydrate and lipid metabolism in mammals, has been explored, although its molecular function remains elusive .

Scientific Research Applications

• Chemistry and Analytical Challenges : Chromium(6+) is known for its strong oxidizing nature, especially in acidic conditions. Its chemistry, including various oxidation states and geometries, poses significant analytical challenges in environmental samples (Shupack, 1991).

• Toxicological Studies : The toxic effects of Chromium(6+) on the photosynthetic and photoreceptive apparatus of the alga Chlamydomonas reinhardtii have been explored, indicating its use in environmental toxicity studies (Rodriguez et al., 2007).

• Biosorption and Biotransformation : Research has delved into the biosorption and biotransformation mechanisms of Chromium(6+) by microorganisms, offering insights into bioremediation strategies for Chromium(6+) pollution (Jobby et al., 2018).

• Environmental Impact and Remediation : Chromium(6+) has been studied in the context of its environmental impact, specifically its toxicity in aquatic life, and the evaluation of potential biomarkers for chromium exposure (Gendusa & Beitinger, 1992).

• Microbial Interaction and Bioremediation : Various studies have focused on the interaction of chromium with microorganisms and plants, understanding its effects, and exploring the potential of bioremediation technologies to address Chromium(6+) pollution (Dhal et al., 2013).

• Health Risk and Strategies in Europe : An overview of Chromium(6+) pollution in European water, its sources, health risks, and the various remediation strategies available has been provided (Tumolo et al., 2020).

• Chromium in the Environment : The role of Chromium(6+) in environmental pollution, its effects on human and animal health, and the use of biological remediation technologies for cleaning up contaminated areas are discussed (Zayed & Terry, 2003).

• Detoxification by Microorganisms : The ability of specific microorganisms, such as Bacillus cereus B1, to transform toxic Chromium(6+) into less harmful forms has been investigated, highlighting potential applications in bioremediation (Ramírez & Benítez-Campo, 2014).

• Occupational Health Implications : Studies have also focused on the levels of Chromium(6+) in specific occupational settings, such as metal plating industries, and its impact on workers' health (Rizky & Mukono, 2018).

• Chromium Cycle Analysis : The global cycle of Chromium, including its mining, use in industries, and discard, has been analyzed to understand its environmental and health impacts (Johnson et al., 2006).

Mechanism of Action

Target of Action

Chromium(VI) primarily targets the mitochondrial ATP synthase . This micronutrient is postulated to play a role in carbohydrate, lipid, and protein metabolism . It is also known to interact with peptides, proteins, and DNA, leading to DNA-protein crosslinks, DNA breakage, and alteration of cellular signaling pathways .

Mode of Action

Chromium(VI) interacts with its targets by binding to the beta-subunit of ATP synthase and inhibiting its enzymatic activity . This interaction leads to the activation of AMP-activated protein kinase (AMPK), which is proposed to explain the beneficial actions of chromium on carbohydrate metabolism . Chromium(VI) also induces DNA strand breaks and reactive oxygen species production .

Biochemical Pathways

Chromium(VI) affects various biochemical pathways. It enhances the action of insulin, a hormone crucial to the metabolism and storage of carbohydrate, fat, and protein in the body . Its toxic mode of action is mediated by DNA strand breaks, reactive oxygen species production, and its association with the glutathione metabolism in living systems .

Pharmacokinetics

Chromium(VI) is excreted primarily in the urine . After oral administration, it is rapidly absorbed into the blood and slowly eliminated, which could lead to the accumulation of chromium in vivo . Most chromium is cleared rapidly from the blood .

Result of Action

Chronic exposure and bioaccumulation of chromium(VI) can cause toxicity and numerous pathophysiological defects, including allergic reactions, anemia, burns, and sores especially in the stomach and small intestine, damage to sperm along with the male reproductive system, and affect various biological systems . Even in small amounts, chromium(VI) can cause skin burns, pneumonia, complications during childbirth, and stomach cancer .

Action Environment

Chromium(VI) occurs naturally in the environment from the erosion of natural chromium deposits. It can also be produced by industrial processes . Pollution can occur when these industrial sites fail to follow proper waste disposal methods, such as with unlined coal ash ponds . The environmental factors can influence the action, efficacy, and stability of chromium(VI).

Safety and Hazards

Hexavalent chromium is harmful to the eyes, skin, and respiratory system. It is known to cause cancer, especially if airborne and inhaled where it can cause lung cancer. Workers who are exposed to hexavalent chromium are at increased risk of developing lung cancer, asthma, or damage to the nasal epithelia and skin.

Future Directions

Due to the toxicity of hexavalent chromium, several treatments, including chemical, biological, and physical approaches, are being used to reduce Cr (VI) waste in the surrounding environment. Furthermore, research is being conducted on the ecology and biogeography of Cr (VI)-resistant microorganisms in inhospitable environments, and their use for detoxifying Cr (VI) and other applications.

Biochemical Analysis

Biochemical Properties

Chromium(6+) interacts with various biomolecules, including enzymes and proteins, within biochemical reactions. For instance, bacteria have developed mechanisms to counter chromium toxicity, such as the ability to absorb, reduce, efflux, or accumulate the metal . Chromium(6+) can form complexes with hydrogen peroxide, leading to the creation of hydroxyl radicals and peroxochromium .

Cellular Effects

Chromium(6+) has significant effects on various types of cells and cellular processes. It influences cell function by causing changes in cell signaling pathways, gene expression, and cellular metabolism . For example, Chromium(6+) can induce oxidative stress, leading to lipid peroxidation in plants that cause severe damage to cell membranes, degradation of photosynthetic pigments, and deterioration in growth .

Molecular Mechanism

The molecular mechanism of Chromium(6+) action involves its interaction with biomolecules at the molecular level. Chromium(6+) can bind to the beta subunit of ATP synthase, influencing physiological effects apart from insulin signaling . This binding interaction leads to changes in enzyme activity and alterations in gene expression.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of Chromium(6+) change over time. Studies have shown that exposure to Chromium(6+) results in changes in the proximate composition and histological architecture of organisms . Long-term exposure to Chromium(6+) can lead to significant damage, including alterations in circulatory and regressive aspects .

Dosage Effects in Animal Models

The effects of Chromium(6+) vary with different dosages in animal models. Chronic exposure to Chromium(6+) in drinking water can damage the liver and reproductive systems, lower body weight, and delay skeletal development of the offspring of lab animals exposed to the chemical

Metabolic Pathways

Chromium(6+) is involved in several metabolic pathways. It has been found to alter enzyme activity and activate the downstream AMP-activated protein kinase (AMPK) pathway by displacing magnesium ions within ATP synthase’s beta subunit .

Transport and Distribution

Chromium(6+) is transported and distributed within cells and tissues. The mobility and distribution of Chromium(6+) in the environment are related not only to its concentration but also to its availability . The specific transporters or binding proteins that Chromium(6+) interacts with, as well as its effects on localization or accumulation, require further study.

Subcellular Localization

The subcellular localization of Chromium(6+) and its effects on activity or function are complex. Studies have shown that most of the accumulated Chromium(6+) is isolated to the cell walls in roots and the vacuoles in leaves

Q & A

Q1: How does Chromium(VI+) exert its toxic effects within the body?

A1: Chromium(VI+) readily enters cells through various mechanisms, including anion channels. [, ] Inside the cell, it undergoes reduction to Chromium(III+), generating reactive oxygen species (ROS) as byproducts. [, , , ] These ROS can damage DNA, proteins, and other cellular components, leading to a range of toxic effects, including mutations, cell cycle arrest, apoptosis, and potentially cancer. [, , , ]

Q2: What are the main target organs and tissues affected by Chromium(VI+) toxicity?

A2: While Chromium(VI+) can impact multiple organs, the kidneys are a primary target due to their role in filtering and excreting waste products. [] Accumulation in the kidneys can lead to acute tubular necrosis, impairing their function. [] Other organs and systems affected by Chromium(VI+) exposure include the skin, respiratory system, liver, and gastrointestinal tract. []

Q3: Is there any evidence linking Chromium(VI+) exposure to cancer?

A3: Yes, Chromium(VI+) is classified as a human carcinogen. [, ] Studies have linked inhalation exposure to increased lung cancer risk, and there are concerns about potential carcinogenic effects from ingestion, although this remains a point of debate. [, , , ]

Q4: Are there any known protective measures against Chromium(VI+)-induced toxicity?

A5: Research suggests that antioxidants, such as Vitamin E, might offer some protection against Chromium(VI+) toxicity by counteracting the damaging effects of ROS. [, ] In a study using rat models, Vitamin E supplementation showed potential in mitigating the adverse effects of Chromium(VI+) on salivary glands. [, ]

Q5: What is the molecular formula and weight of Chromium(VI+) oxide?

A5: Chromium(VI+) oxide, also known as chromium trioxide (CrO3), has a molecular weight of 99.99 g/mol.

Q6: Are there specific spectroscopic techniques used to characterize Chromium(VI+) compounds?

A7: Yes, several spectroscopic techniques are employed to study Chromium(VI+) compounds, including UV-Vis spectrophotometry, X-ray absorption near-edge spectroscopy (XANES), and electron spin resonance (ESR). [, , , , ] These methods provide insights into the oxidation state, coordination environment, and electronic structure of Chromium(VI+) species. [, , , , ]

Q7: What are the common analytical methods used to determine Chromium(VI+) concentrations?

A11: Spectrophotometry, particularly using the diphenylcarbazide method, is widely employed for quantifying Chromium(VI+) in water samples. [, ] Atomic Absorption Spectrophotometry (AAS) is another technique used for Chromium(VI+) determination, offering high sensitivity and selectivity. []

Q8: Are there challenges in accurately measuring Chromium(VI+) levels in environmental samples?

A12: Yes, accurately measuring Chromium(VI+) in complex environmental matrices like soil or industrial effluent can be challenging due to potential interferences from other substances. [, ] Method validation, including assessments of accuracy, precision, and specificity, is crucial to ensure reliable results. [, ]

Q9: What are the main environmental concerns associated with Chromium(VI+)?

A13: Chromium(VI+) is a known environmental pollutant, primarily originating from industrial discharges, particularly from industries involved in leather tanning, electroplating, and textile dyeing. [, , , , ] Its presence in water bodies poses a significant threat to aquatic life and can contaminate drinking water sources, endangering human health. [, , , , ]

Q10: What measures can be taken to remove or reduce Chromium(VI+) contamination in wastewater?

A15: Several methods are employed for treating Chromium(VI+) contaminated wastewater, including chemical precipitation, ion exchange, and bioremediation. [] Bioremediation, utilizing microorganisms like bacteria and algae, offers a potentially sustainable approach for removing Chromium(VI+) from contaminated environments. []

Q11: What are the promising areas for future research on Chromium(VI+)?

A11: Future research on Chromium(VI+) could focus on:

• Developing more sensitive, selective, and cost-effective methods for detecting and quantifying Chromium(VI+) in various matrices. [, ]
• Elucidating the detailed mechanisms of Chromium(VI+) toxicity and identifying potential biomarkers for early detection of exposure and related health effects. [, , ]
• Exploring innovative and sustainable remediation strategies for Chromium(VI+) contaminated water and soil, with a focus on bioremediation and green chemistry approaches. [, ]
• Investigating the long-term health impacts of low-level Chromium(VI+) exposure through drinking water and developing strategies to minimize potential risks. [, , ]